Cas no 1177312-51-4 (4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE)

• Product Name: 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE
• CAS No: 1177312-51-4
• MF: C₁₃H₁₃FN₄S
• MW: 276.332524061203
• MDL: MFCD16631708
• CID: 4561643
• PubChem ID: 45496436
• Update Time: 2025-06-09

4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[3-(1H-imidazol-1-yl)propyl]-1,3-benzothiazol-2-amine
• 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE

• MDL： MFCD16631708
• Inchi： 1S/C13H13FN4S/c14-10-3-1-4-11-12(10)17-13(19-11)16-5-2-7-18-8-6-15-9-18/h1,3-4,6,8-9H,2,5,7H2,(H,16,17)
• InChI Key： XOVLZYMLNPZDCG-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(F)=C2N=C1NCCCN1C=NC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE

Introduction to 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE (CAS No. 1177312-51-4)

4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE (CAS No. 1177312-51-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, which is well-documented for its broad spectrum of biological activities. The presence of a fluoro group and an imidazole moiety in its structure enhances its pharmacological potential, making it a subject of extensive research for developing novel therapeutic agents.

The molecular structure of 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE consists of a benzothiazole core substituted with a propyl chain linked to an imidazole ring. The fluoro group at the 4-position of the benzothiazole ring is known to modulate the electronic properties of the molecule, thereby influencing its binding affinity and metabolic stability. This feature has been widely exploited in drug design to enhance bioavailability and reduce toxicity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOL-2-AMINE has emerged as a promising candidate due to its structural features that allow for selective interaction with biological targets. Specifically, the benzothiazole scaffold is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, while the imidazole ring contributes to binding interactions with enzymes and receptors involved in signal transduction.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that benzothiazole derivatives can inhibit the activity of kinases and other enzymes that are overexpressed in cancer cells. The fluoro substitution further enhances these effects by improving lipophilicity and reducing metabolic degradation. Preclinical trials have shown that derivatives of this class can selectively target tumor cells while minimizing side effects on healthy tissues.

The role of imidazole heterocycles in medicinal chemistry cannot be overstated. These structures are integral components of many FDA-approved drugs due to their ability to form stable hydrogen bonds with biological targets. In the case of 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOLEAMINE, the imidazole ring is connected to a propyl chain that extends from the benzothiazole core. This configuration allows for optimal positioning within active sites, facilitating high-affinity binding.

Advances in computational chemistry have enabled researchers to predict the binding modes and pharmacokinetic properties of such compounds with remarkable accuracy. Molecular docking studies have revealed that 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOLEAMINE can interact with multiple protein targets simultaneously, suggesting its potential as a multitarget inhibitor. This characteristic is particularly valuable in treating complex diseases where multiple pathways are dysregulated.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. The introduction of the fluoro group at the 4-position is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, modern synthetic methodologies have made it possible to incorporate fluorine atoms efficiently into complex molecules.

In addition to its pharmaceutical applications, 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOLEAMINE has shown promise in agricultural research as a potential lead compound for developing novel pesticides. Its structural motifs are similar to those found in known agrochemicals, suggesting that it may exhibit herbicidal or fungicidal activity without harming beneficial organisms.

The future direction of research on this compound will likely focus on optimizing its pharmacological profile through structure-based drug design. By leveraging insights from computational modeling and experimental data, scientists aim to develop analogs with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. As such, compounds like 4-FLUORO-N-[3-(1H-IMIDAZOL-1-YL)PROPYL]-1,3-BENZOTHIAZOLEAMINE must undergo extensive preclinical and clinical evaluations before reaching market approval. However, preliminary findings suggest that this molecule holds significant therapeutic potential across multiple disease indications.

In conclusion,4-FLUORO-N-[3-(1H-imidazolyl)propyl]-benzothiazoleamine (CAS No. 1177312–51–4) represents a fascinating example of how structural modifications can enhance pharmacological activity. Its combination of a benzothiazole core with an imidazole moiety and a fluoro substituent positions it as a valuable tool for drug discovery. As research progresses,this compound will continue to be explored for its potential applications in medicine, agriculture,and beyond,driven by advances in synthetic chemistry,computational biology,and pharmacological understanding.